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Compound of Interest

Compound Name: PI3K-IN-18

Cat. No.: B107120 Get Quote

Essential Safety and Handling Guide for PI3K-IN-
18
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PI3K-IN-18. The following procedures are designed

to ensure a safe laboratory environment and minimize exposure risk when working with this

potent phosphoinositide 3-kinase (PI3K) inhibitor.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for PI3K-IN-18 is not readily available, data from

other potent kinase inhibitors and similar compounds suggest that it should be handled with

caution. For instance, other kinase inhibitors can be harmful if swallowed, cause skin and eye

irritation, and may cause respiratory irritation.[1] A comprehensive approach to personal

protection is therefore mandatory.

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling PI3K-IN-18.
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PPE Category Item Specifications

Eye Protection
Safety goggles with side

shields

Must be worn at all times in the

laboratory to protect from

splashes.[1][2]

Hand Protection Protective gloves

Two pairs of chemotherapy-

rated gloves are

recommended, especially

when handling stock solutions.

[1][3] All gloves must be

inspected prior to use.[4]

Body Protection
Impervious laboratory coat or

gown

Should be resistant to

chemical permeation.[1][3]

Respiratory Protection
Suitable respirator (e.g., N95

or higher)

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to avoid aerosol

inhalation.[1][2] If exposure

limits are exceeded, a

NIOSH/MSHA approved

respirator should be worn.[2]

Note: All disposable PPE should not be reused.[3] Reusable PPE must be properly

decontaminated after each use.[3]

Operational Plan: Step-by-Step Handling Protocol
Don Personal Protective Equipment (PPE): Before entering the designated handling area,

put on all required PPE as specified in the table above. This includes inner and outer gloves,

a lab coat, and eye protection. A respirator should be used if handling the powder outside of

a containment system.[1]

Prepare the Workspace: All handling of PI3K-IN-18, especially weighing the solid compound

and preparing stock solutions, should be conducted in a certified chemical fume hood or a
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Class II Biosafety Cabinet (BSC) to minimize inhalation exposure.[1] The work surface

should be covered with absorbent, plastic-backed paper.[1]

Weighing the Compound: Use a dedicated, calibrated analytical balance inside the fume

hood or BSC. Handle the container with care to avoid creating dust. If any material is spilled,

decontaminate the area immediately.[1]

Preparing Solutions: When dissolving the compound, add the solvent slowly to the solid to

avoid splashing.[1] Clearly label all solutions with the compound name, concentration, date,

and your initials.

Storage: Keep the container tightly closed in a cool, well-ventilated place and out of the

reach of children.[2] Store at 4°C.[2]

Disposal Plan
Dispose of contents and containers to an approved waste disposal plant.[5] Do not let the

product enter drains.[4] All contaminated materials, including disposable PPE, absorbent paper,

and empty vials, should be collected in a designated hazardous waste container and disposed

of according to institutional and local regulations for chemical waste.

Experimental Workflow for Safe Handling of PI3K-IN-18

Preparation Compound Handling Cleanup & Disposal

1. Don PPE
(Gloves, Gown, Goggles,

Respirator if needed)

2. Prepare Workspace
(Fume Hood/BSC,
Absorbent Paper)

Proceed
3. Weigh Compound
(Inside Hood/BSC)

Proceed 4. Prepare Solution
(Add Solvent Slowly)

Proceed
5. Label Solution

Proceed 6. Decontaminate Workspace
& Reusable Equipment

Proceed 7. Dispose of Waste
(Contaminated PPE, Vials,
etc. in Hazardous Waste)

Proceed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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